1-(4-fluorobenzyl)-3-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[1-(oxan-2-ylmethyl)pyrazol-4-yl]urea
• InChI: InChI=1S/C17H21FN4O2/c18-14-6-4-13(5-7-14)9-19-17(23)21-15-10-20-22(11-15)12-16-3-1-2-8-24-16/h4-7,10-11,16H,1-3,8-9,12H2,(H2,19,21,23)
• InChI Key: RMJLTKHVTNYCKY-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN2C=C(C=N2)NC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H21FN4O2
• Molecular Weight: 332.4 g/mol

Description

1-(4-fluorobenzyl)-3-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Structural Activity and Antagonist Activity

A study on the structure-activity relationships of 7-substituted 1,1-diphenyl-hexahydro-oxazolo[3,4-a]pyrazin-3-ones, which share structural similarities with the compound , revealed that compounds like 4-fluorobenzyl urea displayed potent Neuropeptide S (NPS) antagonist activity. This suggests the potential application of structurally related compounds in exploring NPS receptor interactions and the development of NPS antagonists, which could have implications in neuropsychiatric disorder research (Zhang et al., 2008).

Synthesis and Medicinal Chemistry Building Blocks

Research into the synthesis of 3-amino-4-fluoropyrazoles highlights the interest in fluorinated pyrazoles as building blocks in medicinal chemistry due to their potential for further functionalization. This underlines the importance of compounds with fluorobenzyl and pyrazolyl urea components in synthesizing new chemical entities for drug development (Surmont et al., 2011).

Hydrogel Formation and Material Science

A study on 1-(3-methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea demonstrated its ability to form hydrogels in various acidic conditions, with properties dependent on the anion identity. This suggests that compounds with pyrazolyl urea functionalities may find applications in material science, particularly in designing tunable hydrogels for biomedical applications (Lloyd & Steed, 2011).

Photophysical Properties and Molecular Electronics

The synthesis and characterization of fluorinated bis(pyrazoles) have provided insights into their crystal structure, spectroscopic, and dielectric properties, indicating potential applications in optoelectronics and as sensors for volatile organic compounds. This suggests that compounds with similar fluorinated and pyrazole components could be valuable in the development of materials with specific optical and electronic properties (Pedrini et al., 2020).